1. Home
  2. Product
  3. Main Products
  4. Methyl 2-[(8-oxo-7-phenyl-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-3-yl)sulfanyl]acetate
Methyl 2-[(8-oxo-7-phenyl-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-3-yl)sulfanyl]acetate Methyl 2-[(8-oxo-7-phenyl-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-3-yl)sulfanyl]acetate
Brand Name: Vulcanchem
CAS No.: 353762-95-5
VCID: VC0471494
InChI: InChI=1S/C20H18N4O3S2/c1-27-15(25)11-28-20-22-21-19-23(12-7-3-2-4-8-12)17(26)16-13-9-5-6-10-14(13)29-18(16)24(19)20/h2-4,7-8H,5-6,9-11H2,1H3
SMILES: COC(=O)CSC1=NN=C2N1C3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=CC=C5
Molecular Formula: C20H18N4O3S2
Molecular Weight: 426.5g/mol

Methyl 2-[(8-oxo-7-phenyl-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-3-yl)sulfanyl]acetate

CAS No.: 353762-95-5

Main Products

VCID: VC0471494

Molecular Formula: C20H18N4O3S2

Molecular Weight: 426.5g/mol

Methyl 2-[(8-oxo-7-phenyl-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-3-yl)sulfanyl]acetate - 353762-95-5

CAS No. 353762-95-5
Product Name Methyl 2-[(8-oxo-7-phenyl-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-3-yl)sulfanyl]acetate
Molecular Formula C20H18N4O3S2
Molecular Weight 426.5g/mol
IUPAC Name methyl 2-[(8-oxo-7-phenyl-16-thia-2,4,5,7-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(9),3,5,10(15)-tetraen-3-yl)sulfanyl]acetate
Standard InChI InChI=1S/C20H18N4O3S2/c1-27-15(25)11-28-20-22-21-19-23(12-7-3-2-4-8-12)17(26)16-13-9-5-6-10-14(13)29-18(16)24(19)20/h2-4,7-8H,5-6,9-11H2,1H3
Standard InChIKey ODPNXHLHZFYRGV-UHFFFAOYSA-N
SMILES COC(=O)CSC1=NN=C2N1C3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=CC=C5
Canonical SMILES COC(=O)CSC1=NN=C2N1C3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=CC=C5
PubChem Compound 1018065
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19